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Compound of Interest

Compound Name: N-Butyryl-N'-cinnamyl-piperazine

Cat. No.: B1231057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a robust High-Performance Liquid Chromatography (HPLC)

method for the quantitative analysis of N-Butyryl-N'-cinnamyl-piperazine. The described

methodology is applicable for the determination of purity, stability, and concentration of this

compound in various sample matrices. The protocol employs a reversed-phase C18 column

with UV detection, providing a reliable and reproducible analytical solution for research, quality

control, and drug development applications.

Introduction
N-Butyryl-N'-cinnamyl-piperazine is a synthetic organic compound belonging to the

cinnamylpiperazine class.[1] The piperazine scaffold is a "privileged structure" in medicinal

chemistry, appearing in a wide array of therapeutic agents due to its versatile physicochemical

properties.[2] Cinnamylpiperazine derivatives have been investigated for various

pharmacological activities.[1][3] Accurate and precise analytical methods are crucial for the

characterization and quality control of such compounds. This document provides a detailed

protocol for the HPLC analysis of N-Butyryl-N'-cinnamyl-piperazine.
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Property Value Source

Chemical Name
N-Butyryl-N'-cinnamyl-

piperazine
-

Molecular Formula C17H24N2O -

Molecular Weight 272.39 g/mol Calculated

Chemical Structure -

HPLC Method
A reversed-phase HPLC method was developed for the analysis of N-Butyryl-N'-cinnamyl-
piperazine. The presence of the cinnamyl group provides a chromophore suitable for UV

detection.

Chromatographic Conditions
Parameter Condition

Instrument Agilent 1260 Infinity II LC System or equivalent

Column ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Acetonitrile:Water (60:40, v/v) with 0.1%

Trifluoroacetic Acid

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detector Diode Array Detector (DAD)

Detection Wavelength 254 nm

Run Time 10 minutes

Method Validation Summary
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The method should be validated in accordance with ICH guidelines. Key validation parameters

are summarized below. For piperazine derivatives, HPLC methods have been validated for

linearity, precision, accuracy, and robustness.[4][5]

Parameter Typical Acceptance Criteria

Linearity (r²) ≥ 0.999

Precision (%RSD) ≤ 2.0%

Accuracy (% Recovery) 98.0% - 102.0%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Experimental Protocol
Reagents and Materials

N-Butyryl-N'-cinnamyl-piperazine reference standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic Acid (TFA)

Methanol (HPLC grade)

Volumetric flasks (Class A)

Pipettes (calibrated)

HPLC vials with septa

Standard Solution Preparation
Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-Butyryl-N'-
cinnamyl-piperazine reference standard and transfer it to a 10 mL volumetric flask.
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Dissolve and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to achieve concentrations ranging from 1

µg/mL to 100 µg/mL.

Sample Preparation
Accurately weigh the sample containing N-Butyryl-N'-cinnamyl-piperazine.

Dissolve the sample in a suitable solvent (e.g., methanol) and dilute with the mobile phase to

a final concentration within the calibration range.

Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis
Set up the HPLC system with the chromatographic conditions specified in the

"Chromatographic Conditions" table.

Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the prepared standard and sample solutions.

Record the chromatograms and integrate the peak corresponding to N-Butyryl-N'-
cinnamyl-piperazine.

Data Analysis
Construct a calibration curve by plotting the peak area of the standard solutions against their

corresponding concentrations.

Perform a linear regression analysis to determine the equation of the line and the correlation

coefficient (r²).

Calculate the concentration of N-Butyryl-N'-cinnamyl-piperazine in the sample using the

calibration curve.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1231057?utm_src=pdf-body
https://www.benchchem.com/product/b1231057?utm_src=pdf-body
https://www.benchchem.com/product/b1231057?utm_src=pdf-body
https://www.benchchem.com/product/b1231057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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